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Cat. No.: B1364592 Get Quote

An In-depth Technical Guide to 4-(Carboxymethyl)phenylboronic acid pinacol ester for

Researchers and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Chemistry
4-(Carboxymethyl)phenylboronic acid pinacol ester, also known as 2-(4-(4,4,5,5-

Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetic acid, is a bifunctional organoboron

compound that has emerged as a cornerstone reagent in organic synthesis and medicinal

chemistry. Its structure uniquely combines a stable arylboronic ester with a reactive carboxylic

acid moiety, offering a powerful handle for molecular construction. This guide provides a

comprehensive overview of its properties, stability, synthesis, and critical applications, with a

focus on the underlying principles that govern its utility for researchers in drug discovery and

development.

The key to its widespread use lies in the pinacol ester group, which serves as a robust

protecting group for the otherwise unstable boronic acid.[1] Boronic acids are prone to

dehydration to form cyclic trimers (boroxines) and can undergo protodeboronation, leading to

reduced reactivity and inconsistent results. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane ring

system effectively shields the boron atom, rendering the compound significantly more stable,

easier to handle, and suitable for extended storage.[1][2]
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Physicochemical Properties and Characterization
Understanding the fundamental properties of a reagent is critical for its effective application. 4-
(Carboxymethyl)phenylboronic acid pinacol ester is a white to off-white solid at room

temperature.[3] Its key properties are summarized below.

Property Value Reference

CAS Number 797755-07-8 [3][4][5]

Molecular Formula C₁₄H₁₉BO₄ [3][4][6]

Molecular Weight 262.11 g/mol [3][4]

Melting Point 165-170 °C [3]

Appearance Solid [3]

SMILES String
CC1(C)OB(OC1(C)C)c2ccc(C

C(O)=O)cc2
[3]

InChI Key
FNLWHBHWDXCWHV-

UHFFFAOYSA-N
[3]

Standard characterization involves techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy to confirm the proton and carbon framework and Mass Spectrometry (MS) to

verify the molecular weight.

Caption: Chemical structure of 4-(Carboxymethyl)phenylboronic acid pinacol ester.

The Critical Role of the Pinacol Ester: Stability and
Reactivity
The decision to use a boronic acid pinacol ester instead of the corresponding free boronic acid

is a strategic one, rooted in the principles of chemical stability. The pinacol group confers

significant advantages that streamline synthesis and improve reproducibility.

Enhanced Stability: Pinacol esters are less susceptible to moisture and air, simplifying

handling and weighing procedures.[1] This stability translates to a longer shelf life, which is
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crucial for laboratory inventory management.[1]

Suppression of Side Reactions: The protection of the boronic acid moiety prevents the

formation of boroxine anhydrides, ensuring that the active species is present in a well-

defined and monomeric form for reaction.[1]

Controlled Reactivity: While stable to storage and purification (including silica gel

chromatography), the pinacol ester can be readily hydrolyzed in situ under the basic

conditions typical of cross-coupling reactions to generate the active boronic acid species

needed for the catalytic cycle.[7] This "on-demand" generation of the reactive species

contributes to cleaner reactions and higher yields.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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